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Compound of Interest

Compound Name: IR-780 iodide

Cat. No.: B1672170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral properties of

the near-infrared (NIR) fluorescent dye IR-780 iodide when dissolved in dimethyl sulfoxide

(DMSO). This document details the quantitative spectral characteristics, experimental protocols

for measurement, and the biological transport mechanisms relevant to its application in

research and drug development.

Core Spectral and Photophysical Properties
IR-780 iodide is a lipophilic heptamethine cyanine dye recognized for its applications in NIR

fluorescence imaging, photothermal therapy (PTT), and photodynamic therapy (PDT).[1][2] Its

performance is intrinsically linked to its spectral and photophysical properties, which are highly

dependent on the solvent environment. DMSO is a common solvent for preparing stock

solutions of IR-780 due to its good solubility.[3][4]

Quantitative Data Summary
The key spectral and photophysical parameters for IR-780 iodide in DMSO are summarized in

the table below. These values are crucial for designing experiments, interpreting results, and

developing applications for this versatile dye.
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Property Value Reference

Absorption Maximum (λabs) ~793 nm [5]

Emission Maximum (λem) 826 nm [6]

Molar Extinction Coefficient (ε) 2.65–3.3 × 105 M-1cm-1 * [6]

Fluorescence Quantum Yield

(Φf)
0.153 [6]

Singlet Oxygen Quantum Yield

(ΦSO)
8.1% - 12.7% [6]

Photothermal Conversion

Efficiency (η)
10.7% [6]

*Note: The molar extinction coefficient is a general value and not specifically reported for

DMSO in the cited literature.

Experimental Protocols
Accurate determination of the spectral properties of IR-780 iodide is fundamental. Below are

generalized protocols for measuring absorbance and fluorescence spectra in DMSO.

Preparation of IR-780 Iodide Stock Solution
A stock solution of IR-780 iodide is typically prepared in DMSO.[3]

Materials: IR-780 iodide powder, anhydrous DMSO, vortex mixer, light-protected storage

container.

Procedure:

Weigh a precise amount of IR-780 iodide powder.

Dissolve the powder in a known volume of anhydrous DMSO to achieve a desired stock

concentration (e.g., 1 mM).[3]
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Vortex the solution until the dye is completely dissolved. Sonication may be recommended

to aid dissolution.[7]

Store the stock solution at -20°C or -80°C in a dark, sealed container to protect it from light

and moisture.[2]

Absorbance Spectrum Measurement
Instrumentation: A UV-Vis-NIR spectrophotometer.

Procedure:

Prepare a series of dilutions of the IR-780 iodide stock solution in DMSO to create

working solutions of varying concentrations.

Use a quartz cuvette for the measurements.

Use pure DMSO as a blank to zero the spectrophotometer.

Measure the absorbance of each working solution across the desired wavelength range

(e.g., 600-900 nm).

The peak absorbance will correspond to the λabs. A linear relationship between the

absorbance peak intensity and the concentration can be established.[5]

Fluorescence Spectrum Measurement
Instrumentation: A spectrofluorometer equipped with a NIR detector.

Procedure:

Using the working solutions prepared for absorbance measurements, transfer a sample to

a quartz cuvette.

Set the excitation wavelength, typically at or near the absorption maximum (e.g., ~780

nm).
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Scan the emission spectrum over a suitable range (e.g., 790-900 nm) to determine the

emission maximum (λem).

Ensure that the absorbance of the solution at the excitation wavelength is below 0.1 to

avoid inner filter effects.

Workflow for Spectral Analysis of IR-780 in DMSO
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Workflow for Spectral Analysis of IR-780 in DMSO

Biological Transport and Localization
A key feature of IR-780 iodide is its ability to preferentially accumulate in tumor cells.[8] This

selective uptake is not primarily due to simple diffusion but is an energy-dependent process

mediated by specific transporters.

Mechanism of Cellular Uptake
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Research has shown that the uptake of IR-780 into tumor cells is significantly influenced by

Organic Anion Transporting Polypeptides (OATPs), which are overexpressed on the surface of

various cancer cells.[9] Specifically, the OATP1B3 subtype has been identified as playing a

dominant role in the transport of IR-780 iodide into cancer cells.[3][8] This active transport

mechanism leads to the accumulation of the dye within the cell, where it localizes to the

mitochondria.[4][8] The process is also dependent on glycolysis and the plasma membrane

potential.[8][9]

Cellular Uptake and Localization of IR-780

This targeted accumulation is a cornerstone of its utility in cancer research, enabling

applications such as:

In Vivo Imaging: The high fluorescence in the NIR window allows for deep tissue imaging of

tumors.

Targeted Therapy: Upon irradiation with NIR light, the accumulated dye can generate

reactive oxygen species (for PDT) or heat (for PTT), leading to localized tumor cell death.

Drug Delivery: The tumor-targeting property of IR-780 can be leveraged by conjugating it to

therapeutic agents to enhance drug delivery to cancer cells.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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